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Compound of Interest

Compound Name: 7-Bromopyrido[3,2-d]pyrimidine

Cat. No.: B13012679

Get Quote

Executive Summary & Hazard Profile
7-Bromopyrido[3,2-d]pyrimidine is a halogenated nitrogen heterocycle frequently used as a

pharmacophore scaffold in kinase inhibitor development.[1] Unlike standard organic waste, the

presence of both the bromine atom and the nitrogen-rich fused ring system dictates a specific

disposal pathway to prevent the formation of toxic byproducts (such as brominated dioxins)

during incomplete combustion.[1]

Core Directive: This compound must be classified and segregated as Halogenated Organic

Waste. Under no circumstances should it be disposed of in municipal drains or mixed with non-

halogenated waste streams, as this cross-contamination escalates disposal costs and

complicates downstream incineration.
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Parameter Data

CAS Number 18636-66-3 (or derivative specific)

Molecular Formula C₇H₄BrN₃

Physical State Solid (typically off-white to yellow powder)

Hazard Class Irritant / Harmful (GHS07)

Signal Word Warning

Hazard Statements
H302 (Harmful if swallowed), H315 (Skin irrit.),

H319 (Eye irrit.), H335 (Resp.[1][2] irrit.)

Reactivity
Stable; incompatible with strong oxidizing

agents.[1]

Pre-Disposal Decision Logic
Effective disposal begins at the bench.[1] The following decision tree illustrates the logic flow

for segregating this compound based on its physical state and mixture composition.
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Figure 1: Waste segregation workflow.[1] Note that dissolving the compound in a non-

halogenated solvent requires the entire mixture to be upgraded to the Halogenated Waste

stream.
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Operational Protocols
A. Solid Waste Disposal (Pure Compound)
Context: Expired inventory, surplus reagent, or failed reaction solids.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an amber

glass jar with a chemically resistant screw cap.[1]

Transfer: Transfer the solid using a dedicated spatula inside a chemical fume hood to

prevent inhalation of dust (H335).

Labeling:

Affix a hazardous waste tag immediately.[1]

Chemical Name: Write "7-Bromopyrido[3,2-d]pyrimidine". Do not use abbreviations or

structure drawings alone.

Constituents: List "100%".

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area. Ensure the

container is closed when not actively adding waste.[1][3]

B. Liquid Waste Disposal (Mother Liquors/Solutions)
Context: Reaction mixtures, filtrates, or HPLC effluents.[1] Scientific Rationale: Even if the bulk

solvent is non-halogenated (e.g., Ethanol), the presence of the brominated solute (7-
Bromopyrido[3,2-d]pyrimidine) technically classifies the mixture as halogenated for

incineration purposes.[1]

Segregation: Pour into the Halogenated Solvent Waste carboy (typically Red cans in many

labs).[1]

Critical Error Prevention: Do NOT pour into the Non-Halogenated (White/Blue) can.[1]

Doing so contaminates the cheaper waste stream, forcing the vendor to treat the entire

volume as halogenated, significantly increasing costs.[1][4]
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Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g.,

Peroxides, Nitric Acid), as these can react violently with the pyridine/pyrimidine nitrogen lone

pairs.[1]

Labeling: Update the carboy log sheet to include "Trace 7-Bromopyrido[3,2-d]pyrimidine."

C. Contaminated Debris
Context: Gloves, weigh boats, paper towels, and syringes.[1]

Collection: Place items in a clear, heavy-duty polyethylene hazardous waste bag (minimum 4

mil thickness).

Sharps: If syringes or glass pipettes are involved, they must go into a rigid

"Biohazard/Sharps" container, chemically compatible with organic solvents.[1]

Sealing: When the bag/container is 3/4 full, seal with zip ties or tape.[1] Do not compress

mechanically.[1]

Final Destruction Mechanism
To build trust with your EHS team, it is important to understand what happens to this chemical

after it leaves your facility.[1]

Method: High-Temperature Incineration (RCRA Approved Facility).[1]

The Process:

Thermal Oxidation: The waste is injected into a rotary kiln operating at >1000°C.[1]

Decomposition: The organic framework (pyridine/pyrimidine rings) is oxidized to ngcontent-

ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

,

, and Nitrogen Oxides (

).
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Halogen Release: The bromine atom is stripped, forming Hydrogen Bromide gas (ngcontent-

ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

) rather than free bromine (

).

Scrubbing (Neutralization): The exhaust gas passes through a wet caustic scrubber (Sodium

Hydroxide).[1]

Reaction: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-

inserted">

Result: The hazardous organic molecule is fully mineralized into harmless salts and gases,

preventing environmental release of persistent halogenated aromatics.[1]

Emergency Contingencies
Spill Response (Solid Powder):

Isolate: Evacuate the immediate area (3-meter radius).[1]

PPE: Don nitrile gloves (double layer recommended), safety goggles, and an N95 or P100

particulate respirator.[1]

Containment: Cover the spill with wet paper towels (to prevent dust generation) or use a

specialized dry spill absorbent.[1]

Cleanup: Scoop material into a waste container. Wipe the surface with a soap/water solution,

followed by an alcohol wipe.[1]

Disposal: Treat all cleanup materials as Solid Hazardous Waste.

Exposure First Aid:

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention

(potential for respiratory tract irritation).[1]
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Skin Contact: Wash with soap and water for 15 minutes.[1] The lipophilic nature of the

pyrimidine ring may facilitate absorption; monitor for systemic effects.

Eye Contact: Rinse cautiously with water for 15 minutes.[1][3] Remove contact lenses if

present.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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